Cas no 1805608-49-4 (4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-3-acetic acid
• CAS No: 1805608-49-4
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4887332
• Update Time: 2025-10-28

4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-3-acetic acid

• Inchi： 1S/C9H9F2NO4/c1-16-9-4(2-6(14)15)7(8(10)11)5(13)3-12-9/h3,8,13H,2H2,1H3,(H,14,15)
• InChI Key： PUBLGUFEUWOTTL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 0.9
• Topological Polar Surface Area: 79.6

Additional information on 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-3-acetic acid

Professional Introduction to 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-3-acetic Acid (CAS No. 1805608-49-4)

4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-3-acetic acid, with the CAS number 1805608-49-4, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules. The presence of both difluoromethyl and hydroxy functional groups, along with the methoxy substituent on the pyridine ring, makes it a versatile intermediate for various pharmacological applications.

The compound's structure is characterized by a pyridine core, which is a common motif in many biologically active molecules. The difluoromethyl group is particularly noteworthy as it can enhance the metabolic stability and binding affinity of drug candidates. This feature has made it a valuable component in the design of small-molecule inhibitors and other therapeutic agents. Additionally, the hydroxy group provides a site for further functionalization, allowing for the creation of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in the development of novel pyridine-based compounds for their potential use in treating various diseases. Research has shown that pyridine derivatives can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of functional groups in 4-(difluoromethyl)-5-hydroxy-2-methoxypyridine-3-acetic acid makes it a promising candidate for further investigation in these areas.

One of the most exciting applications of this compound is in the field of oncology. Studies have demonstrated that difluoromethyl-containing molecules can interfere with key enzymatic pathways involved in cancer cell proliferation. The structural features of 4-(difluoromethyl)-5-hydroxy-2-methoxypyridine-3-acetic acid suggest that it could be used to develop new inhibitors targeting these pathways. Furthermore, the presence of the hydroxy group allows for further modifications that could enhance its selectivity and potency as an anti-cancer agent.

The pharmaceutical industry has also explored the use of this compound in the development of anti-inflammatory drugs. Inflammation is a critical factor in many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. The unique combination of functional groups in 4-(difluoromethyl)-5-hydroxy-2-methoxypyridine-3-acetic acid makes it a suitable candidate for designing novel anti-inflammatory agents. Early studies have shown promising results in animal models, indicating its potential as a lead compound for further development.

Beyond its applications in oncology and anti-inflammatory therapy, this compound has also shown potential in other therapeutic areas. For instance, its structural framework could be modified to develop antimicrobial agents capable of combating resistant bacterial strains. The methoxy group on the pyridine ring provides a versatile platform for synthesizing derivatives with enhanced antimicrobial properties. This aspect is particularly relevant given the increasing problem of antibiotic resistance worldwide.

The synthesis of 4-(difluoromethyl)-5-hydroxy-2-methoxypyridine-3-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the desired functional groups into the molecule. These synthetic strategies are critical for producing compounds with the necessary biological activity while maintaining structural integrity.

In conclusion, 4-(difluoromethyl)-5-hydroxy-2-methoxypyridine-3-acetic acid (CAS No. 1805608-49-4) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases, including cancer and inflammation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.